Cas no 895-80-7 (2,5-Dibenzylidenecyclopentanone)

• Product Name: 2,5-Dibenzylidenecyclopentanone
• CAS No: 895-80-7
• Molecular Formula: C₁₉H₁₆O
• Molecular Weight: 260.3297
• MDL: MFCD00019321
• CID: 725521
• PubChem ID: 87559844

2,5-Dibenzylidenecyclopentanone Properties

Names and Identifiers

• Cyclopentanone,2,5-bis(phenylmethylene)-
• 2,5-Dibenzylidenecyclopentanone
• NSC629646
• (2E,5E)-2,5-Dibenzylidenecyclopentanone
• Cyclopentanone, 2,5-dibenzylidene-
• Cyclopentanone, 2,5-bis(phenylmethylene)-
• Cyclopentanone,5-dibenzylidene-
• HMS551C01
• CVTOCKKPVXJIJK-HBKJEHTGSA-N
• NSC71885
• BDBM50240847
• Cyclopentanone,5-bis(phenylmethylene)-
• 2,5-Di[(E)-benzylidene]cyclopentanone
• D3597
• (2E,5E)-2,5-dibenzylidene-cyclopentan-1-one
• 2
• NSC-71885
• (2E,5E)-2,5-bis(phenylmethylidene)cyclopentan-1-one
• 2,5-dibenzylidenecyclopentan-1-one
• CS-0319189
• AKOS001570609
• CCG-47621
• AS-63200
• 895-80-7
• 2,5-Bis-[1-phenyl-meth-(E)-ylidene]-cyclopentanone
• SR-01000637225-1
• NSC-629646
• SCHEMBL12948629
• CHEMBL151734
• Cyclopentanone, 2,5-bis(phenylmethylene)-, (2E,5E)-
• MFCD00019321
• 34611-43-3
• (2E,5E)-2,5-dibenzylidenecyclopentan-1-one
• T71434

• MDL： MFCD00019321
• InChIKey： CVTOCKKPVXJIJK-HBKJEHTGSA-N
• Inchi： 1S/C19H16O/c20-19-17(13-15-7-3-1-4-8-15)11-12-18(19)14-16-9-5-2-6-10-16/h1-10,13-14H,11-12H2/b17-13+,18-14+
• SMILES： O=C1/C(=C(\[H])/C2C([H])=C([H])C([H])=C([H])C=2[H])/C([H])([H])C([H])([H])/C/1=C(/[H])\C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 260.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.120115130g/mol
• Heavy Atom Count: 20
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 4.51650
• PSA: 17.07000
• Boiling Point: 462.9±45.0 °C at 760 mmHg
• Melting Point: 190.0 to 194.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 205.7±23.7 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2±0.1 g/cm3

2,5-Dibenzylidenecyclopentanone Security Information

• Safety Instruction： S22-S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

2,5-Dibenzylidenecyclopentanone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone